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Compound of Interest

Compound Name: 6,8-Dichloro-9H-purin-2-amine

Cat. No.: B2930548 Get Quote

An In-Depth Technical Guide to 6,8-Dichloro-9H-purin-2-amine: A Privileged Scaffold in

Medicinal Chemistry

Introduction
6,8-Dichloro-9H-purin-2-amine is a synthetically versatile heterocyclic compound that has

emerged as a cornerstone in modern drug discovery. As a di-chlorinated purine derivative, it

serves as a highly valuable starting material, or "scaffold," for the construction of a diverse

array of biologically active molecules. Its strategic placement of reactive chlorine atoms and an

amino group allows for precise, stepwise chemical modifications. This architectural flexibility

has made it a privileged structure, particularly in the development of kinase inhibitors, which

are at the forefront of targeted cancer therapy.[1] This guide provides a comprehensive

overview of the synthesis, chemical behavior, and extensive applications of 6,8-dichloro-9H-
purin-2-amine, offering field-proven insights for researchers and professionals in medicinal

chemistry and drug development.

Physicochemical and Structural Properties
The fundamental characteristics of 6,8-dichloro-9H-purin-2-amine define its chemical identity

and behavior. These properties are essential for its handling, characterization, and application

in synthetic chemistry.
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Property Value Source

IUPAC Name 6,8-dichloro-9H-purin-2-amine [2]

CAS Number 130120-68-2

Molecular Formula C₅H₃Cl₂N₅ [2]

Molecular Weight 204.02 g/mol

Appearance Solid
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Synthesis of the Purine Core
The construction of the 6,8-dichloro-9H-purin-2-amine core is a multi-step process that

typically begins with a suitably substituted pyrimidine ring, which is then elaborated to form the

fused imidazole ring of the purine system. The following represents a logical and established

pathway for its synthesis, drawing from common strategies in purine chemistry.[3][4]

Synthetic Workflow Diagram
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Step 1: Diamination & Nitrosation

Step 2: Reduction

Step 3: Imidazole Ring Formation

2,4,6-Trichloropyrimidine

2-Amino-4,6-dichloropyrimidine

 NH₃ / EtOH 

2-Amino-4,6-dichloro-5-nitrosopyrimidine

 NaNO₂ / H⁺ 

2,5-Diamino-4,6-dichloropyrimidine

 Reduction (e.g., Na₂S₂O₄) 

2-Amino-6,8-dichloropurine

 Cyclization (e.g., Formic Acid) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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